Cas no 1260981-47-2 ((1S,2S,4R)-7-tert-Butyl 2-ethyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate)

(1S,2S,4R)-7-tert-Butyl 2-ethyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate is a chiral bicyclic compound featuring a rigid azabicyclo[2.2.1]heptane scaffold, which serves as a valuable intermediate in organic synthesis and pharmaceutical applications. Its stereospecific configuration (1S,2S,4R) ensures high enantiomeric purity, making it suitable for asymmetric synthesis and drug development. The tert-butyl and ethyl ester groups provide orthogonal protection for further functionalization, enhancing versatility in multi-step reactions. The compound's bicyclic structure imparts conformational stability, facilitating selective transformations. It is commonly employed in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular pathways. Proper handling under inert conditions is recommended due to its sensitivity to hydrolysis.

(1S,2S,4R)-7-tert-Butyl 2-ethyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate structure

1260981-47-2 structure

Product Name:(1S,2S,4R)-7-tert-Butyl 2-ethyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate

CAS No:1260981-47-2

MF:C₁₄H₂₃NO₄

MW:269.33672451973

CID:842847

PubChem ID:71464262

Update Time:2025-05-28

(1S,2S,4R)-7-tert-Butyl 2-ethyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- (1S,2S,4R)-7-tert-Butyl 2-ethyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
- 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(1,1-dimethylethyl) 2-ethyl ester, (1S,2S,...
- 7-O-tert-butyl 3-O-ethyl (1R,3S,4S)-7-azabicyclo[2.2.1]heptane-3,7-dicarboxylate
- 1260981-47-2
- 7-tert-Butyl 2-ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
- (1S,2S,4R)-7-tert-Butyl2-ethyl7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
- 7-(tert-butyl) 2-ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
- DTXSID10856030
- 7-O-tert-butyl 2-O-ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
- Inchi： 1S/C14H23NO4/c1-5-18-12(16)10-8-9-6-7-11(10)15(9)13(17)19-14(2,3)4/h9-11H,5-8H2,1-4H3/t9-,10+,11+/m1/s1
- InChI Key： NESNGXUQCAJWNN-VWYCJHECSA-N
- SMILES： O(C(C)(C)C)C(N1[C@@H]2CC[C@H]1[C@@H](C(=O)OCC)C2)=O

Computed Properties

Exact Mass: 269.16270821g/mol
Monoisotopic Mass: 269.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 374
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 55.8Å²

(1S,2S,4R)-7-tert-Butyl 2-ethyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM201491-1g	7-(tert-butyl) 2-ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate	1260981-47-2	95%	1g	$729	2021-08-05
Chemenu	CM201491-1g	7-(tert-butyl) 2-ethyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate	1260981-47-2	95%	1g	$***	2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1543119-1g	7-(Tert-butyl) 2-ethyl (1R,2S,4S)-7-azabicyclo[2.2.1]Heptane-2,7-dicarboxylate	1260981-47-2	98%	1g	￥5124.00	2024-08-09